Cas no 99560-59-5 (2H-Imidazole-2-carboxylic acid, methyl ester (9CI))

• Product Name: 2H-Imidazole-2-carboxylic acid, methyl ester (9CI)
• CAS No: 99560-59-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1002904
• PubChem ID: 45116493
• Update Time: 2025-05-22

2H-Imidazole-2-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-carboxylic acid, methyl ester (9CI)
• methyl 2H-imidazole-2-carboxylate
• methyl2H-imidazole-2-carboxylate
• 99560-59-5

• Inchi： 1S/C5H6N2O2/c1-9-5(8)4-6-2-3-7-4/h2-4H,1H3
• InChI Key： FNIUBKBSUNGXHT-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CC=N1)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2H-Imidazole-2-carboxylic acid, methyl ester (9CI)

Comprehensive Overview of 2H-Imidazole-2-carboxylic acid, methyl ester (9CI) (CAS No. 99560-59-5)

2H-Imidazole-2-carboxylic acid, methyl ester (9CI), with the CAS number 99560-59-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The methyl ester derivative enhances its stability and reactivity, making it a valuable intermediate in synthetic pathways.

Recent trends in scientific literature highlight the growing interest in imidazole-based compounds due to their potential in drug discovery, particularly in targeting enzymes and receptors. Researchers are actively exploring 2H-Imidazole-2-carboxylic acid, methyl ester as a building block for novel therapeutics, including antimicrobial and anti-inflammatory agents. Its structural features align with the demand for small-molecule inhibitors, a hot topic in precision medicine and personalized therapies.

From an industrial perspective, the compound's CAS No. 99560-59-5 is frequently searched in databases for chemical suppliers and patent filings. Its role in green chemistry initiatives is also noteworthy, as synthetic routes involving this compound often emphasize atom economy and reduced waste. This aligns with the global push for sustainable chemical processes, a key concern for environmentally conscious manufacturers.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 2H-Imidazole-2-carboxylic acid, methyl ester. These methods ensure purity and confirm structural integrity, critical for applications in high-throughput screening and combinatorial chemistry. The compound's solubility profile and stability under various pH conditions make it suitable for bioconjugation studies, another trending area in biopharmaceuticals.

In the context of intellectual property, patents referencing CAS 99560-59-5 often focus on its utility in catalysis and ligand design. Its molecular framework serves as a scaffold for developing metal-organic frameworks (MOFs), a cutting-edge topic in materials science. This versatility positions the compound at the intersection of multiple disciplines, from drug delivery systems to sensor technologies.

For researchers querying "synthesis of methyl ester imidazole derivatives" or "applications of 99560-59-5 in medicinal chemistry", this compound offers a compelling case study. Its structure-activity relationships (SAR) are frequently discussed in journals covering bioorganic chemistry, reflecting its relevance in rational drug design. Additionally, its compatibility with microwave-assisted synthesis techniques addresses the demand for faster, more efficient reaction protocols.

Regulatory databases classify 2H-Imidazole-2-carboxylic acid, methyl ester as a research-grade chemical, emphasizing its use in non-clinical settings. Safety data sheets (SDS) provide guidelines for handling, though it is not flagged under restrictive categories. This accessibility supports its adoption in academic and industrial labs exploring next-generation heterocycles.

Emerging discussions in cheminformatics often cite this compound as an example of fragment-based drug discovery. Its moderate molecular weight and functional group diversity enable lead optimization strategies, a priority for pharmaceutical companies investing in AI-driven molecular modeling. Such applications resonate with searches for "computational chemistry tools for imidazole derivatives".

In summary, 2H-Imidazole-2-carboxylic acid, methyl ester (9CI) (CAS 99560-59-5) exemplifies the convergence of synthetic utility and biomedical potential. Its prominence in peer-reviewed studies and industrial workflows underscores its value as a multifunctional intermediate, while ongoing research continues to uncover new applications in line with contemporary scientific priorities.